5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid
• InChI: InChI=1S/C7H7NO3/c1-4-6(7(10)11)2-5(3-9)8-4/h2-3,8H,1H3,(H,10,11)
• InChI Key: IJVWRAVKIZYREQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1)C=O)C(=O)O
• Molecular Formula: C7H7NO3
• DSSTOX Substance ID: DTXSID50660330
• Molecular Weight: 153.14 g/mol
• CAS RN: 442563-59-9

Description

“5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid” is an organic compound with the molecular formula C7H7NO3. It has a molecular weight of 153.14. It is mainly used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the condensation of carboxylic acids with substituted amines, followed by acid-mediated cyclization to form the pyrrole ring. This method is highly tolerant of various functional groups.

Molecular Structure Analysis

The molecular structure of “5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid” consists of a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The pyrrole ring is substituted at the 2-position with a methyl group, at the 3-position with a carboxylic acid group, and at the 5-position with a formyl group.

Chemical Reactions Analysis

Pyrrole derivatives, including “5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid”, can undergo a variety of chemical reactions. For example, they can participate in N-substitution reactions with alkyl halides, sulfonyl chlorides, and benzoyl chloride to yield substituted pyrroles. They can also undergo Michael addition with electrophilic olefins to afford N-alkylpyrroles.

Physical And Chemical Properties Analysis

“5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid” is a powder at room temperature. It has a melting point of 254-256°C.

Scientific Research Applications

• Pharmaceutical Chemistry

  • Pyrrole is widely known as a biologically active scaffold which possesses a diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.
  • Pyrrole containing analogs are considered as a potential source of biologically active compounds that contains a significant set of advantageous properties and can be found in many natural products.
  • The marketed drugs containing a pyrrole ring system are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer (leukemia, lymphoma and myelofibrosis etc.), antibacterial, antifungal, antiprotozoal, antimalarial and many more.

• Organic Synthesis

  • 5-Formyl-2,4-dimethylpyrrole-3-carboxylic acid is employed as an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals and dyestuff.

• Medicinal Chemistry

  • Benzoylpyrrolopyrrole carboxylic acid series of compounds also possess high anti-inflammatory and analgesic activity.

• Synthesis of Cholecystokinin Antagonists

  • Pyrrole-2-carboxylic acid is employed in the synthesis of cholecystokinin antagonists.

• Synthesis of Benzopyran Antihypertensives

  • Pyrrole-2-carboxylic acid is also used in the synthesis of benzopyran antihypertensives.

• Synthesis of Azepinediones

  • Pyrrole-2-carboxylic acid is used in the synthesis of azepinediones.

• Synthesis of 5-Bromo-7-azaindolin-2-one Derivatives

  • 5-Formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid is useful for the synthesis of 5-Bromo-7-azaindolin-2-one derivatives which possesses in vitro activity against selected cancer cell lines.

• Preparation of N-acylpyrroles

  • A method for the preparation of N-acylpyrroles involves condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring. The preparative procedure is highly tolerant of various functional groups.

• Synthesis of Indole Derivatives

  • Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine. The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic.

• Synthesis of 5-Bromo-7-azaindolin-2-one Derivatives

  • 5-Formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid is useful for the synthesis of 5-Bromo-7-azaindolin-2-one derivatives which possesses in vitro activity against selected cancer cell lines.

• Preparation of N-acylpyrroles

  • A method for the preparation of N-acylpyrroles involves condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring. The preparative procedure is highly tolerant of various functional groups.

• Synthesis of Indole Derivatives

  • Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine. The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic.

Safety And Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

“5-formyl-2-methyl-1H-pyrrole-3-carboxylic acid” is useful for the synthesis of 5-Bromo-7-azaindolin-2-one derivatives, which possess in vitro activity against selected cancer cell lines. This suggests potential future directions in anticancer drug development.

Citations

Synthesis and biological evaluation of 3-substituted-indolin-2-one derivatives containing chloropyrrole moieties

YZ Jin, DX Fu, N Ma, ZC Li, QH Liu, L Xiao, RH Zhang - Molecules, 2011 - mdpi.com

Eighteen novel 3-substituted-indolin-2-ones containing chloropyrroles were synthesized and their biological activities were evaluated. The presence of a chlorine atom on the pyrrole …

Number of citations: 16 www.mdpi.com